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Compound of Interest

Compound Name: 1,2,3-Trinervonoyl glycerol

Cat. No.: B1252166 Get Quote

Application Notes and Protocols: 1,2,3-Trinervonoyl
glycerol
Audience: Researchers, scientists, and drug development professionals.

Subject: Recommended Handling, Storage, and Experimental Use of Solid 1,2,3-Trinervonoyl
glycerol.

Product Information
1,2,3-Trinervonoyl glycerol is a triacylglycerol composed of a glycerol backbone esterified

with three nervonic acid molecules at the sn-1, sn-2, and sn-3 positions.[1][2][3] It is a high-

purity standard used in lipid research and pharmaceutical development. Understanding its

physical and chemical properties is crucial for its proper handling and for obtaining reliable

experimental results.

Chemical and Physical Properties
The key properties of 1,2,3-Trinervonoyl glycerol are summarized in the table below.
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Property Value Reference

Formal Name

(15Z,15'Z,15''Z)-15-

tetracosenoic acid, 1,1',1''-

(1,2,3-propanetriyl) ester

[1]

Synonyms

Glycerol Trinervonate,

TG(24:1/24:1/24:1),

Trinervonin

[1]

CAS Number 81913-24-8 [1]

Molecular Formula C₇₅H₁₄₀O₆ [1]

Formula Weight 1137.9 g/mol [1]

Physical Form A solid [1]

Purity ≥98% [1]

Handling and Storage
Proper handling and storage are paramount to maintain the integrity and stability of 1,2,3-
Trinervonoyl glycerol. The compound is stable for at least four years if stored correctly.[1]

Recommended Storage
Long-term Storage: For maximum stability, the solid compound should be stored at -20°C.[1]

Container: Keep the compound in its original, tightly sealed vial to prevent exposure to

moisture and air.

Atmosphere: For sensitive applications or very long-term storage, flushing the vial with an

inert gas like argon or nitrogen before sealing is recommended to minimize oxidation.

Light: Store the vial in the dark or in an opaque container to protect it from light-induced

degradation.

Safety and Handling Precautions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.caymanchem.com/product/26927/1-2-3-trinervonoyl-glycerol
https://www.caymanchem.com/product/26927/1-2-3-trinervonoyl-glycerol
https://www.caymanchem.com/product/26927/1-2-3-trinervonoyl-glycerol
https://www.caymanchem.com/product/26927/1-2-3-trinervonoyl-glycerol
https://www.caymanchem.com/product/26927/1-2-3-trinervonoyl-glycerol
https://www.caymanchem.com/product/26927/1-2-3-trinervonoyl-glycerol
https://www.caymanchem.com/product/26927/1-2-3-trinervonoyl-glycerol
https://www.benchchem.com/product/b1252166?utm_src=pdf-body
https://www.benchchem.com/product/b1252166?utm_src=pdf-body
https://www.caymanchem.com/product/26927/1-2-3-trinervonoyl-glycerol
https://www.caymanchem.com/product/26927/1-2-3-trinervonoyl-glycerol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While not classified as a hazardous substance, standard laboratory safety practices should

always be followed.[4]

Personal Protective Equipment (PPE):

Wear appropriate protective eyeglasses or chemical safety goggles.[5]

Use a lab coat.

Wear chemical-resistant gloves (e.g., nitrile) inspected prior to use.[6][7]

Ventilation: Handle the compound in a well-ventilated area or under a chemical fume hood.

[5]

General Hygiene: Avoid inhalation of dust and contact with eyes, skin, and clothing.[6][8] Do

not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.[5]

First Aid Measures
Inhalation: Move the person to fresh air. If symptoms persist, consult a physician.[4]

Skin Contact: Wash off with soap and plenty of water. If skin irritation occurs, seek medical

advice.[6]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, holding the

eyelids open.[8] If irritation persists, consult a physician.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[6]

Disposal
Dispose of unused compounds and waste materials in accordance with local, state, and federal

regulations. Do not let the product enter drains.[6]

Experimental Protocols
Protocol 1: Preparation of Stock Solutions
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1,2,3-Trinervonoyl glycerol is soluble in organic solvents but has very limited solubility in

aqueous buffers.

Solubility Data

Solvent Concentration Reference

DMF 10 mg/mL [1]

Ethanol 10 mg/mL [1]

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL [1]

Materials:

1,2,3-Trinervonoyl glycerol (solid)

Anhydrous DMF or Ethanol

Sterile, airtight glass vial

Analytical balance

Vortex mixer

Procedure:

Allow the vial of solid 1,2,3-Trinervonoyl glycerol to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

In a well-ventilated area or fume hood, weigh the desired amount of the solid into a sterile

glass vial.

Add the appropriate volume of the chosen solvent (e.g., for a 10 mg/mL solution, add 1 mL of

ethanol to 10 mg of the compound).

Seal the vial tightly and vortex until the solid is completely dissolved. Gentle warming in a

water bath (37°C) may aid dissolution if necessary.
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Storage of Stock Solution: Store the stock solution at -20°C in a tightly sealed vial. For

optimal stability, use within six months and minimize freeze-thaw cycles.

Protocol 2: General Procedure for Use in Cell-Based
Assays
When introducing lipid-based compounds into aqueous cell culture media, care must be taken

to avoid precipitation and minimize solvent-induced cytotoxicity.

Materials:

Prepared stock solution of 1,2,3-Trinervonoyl glycerol (from Protocol 3.1)

Sterile cell culture medium (with or without serum, as required by the experiment)

Sterile microcentrifuge tubes

Procedure:

Thaw the stock solution at room temperature.

Calculate the volume of stock solution needed to achieve the desired final concentration in

your cell culture medium. Note: It is critical to keep the final concentration of the organic

solvent (e.g., ethanol) low, typically below 0.1% to 0.5% (v/v), to prevent toxicity to the cells.

Perform a serial dilution if necessary. For example, first, dilute the stock solution into a small

volume of serum-free medium by adding the stock dropwise while gently vortexing.

Add this intermediate dilution to the final volume of the cell culture medium to reach the

target concentration.

Ensure the final working solution is clear and free of precipitates before adding it to the cells.

If precipitation occurs, consider using a carrier protein like fatty acid-free BSA or reducing the

final concentration.

Always include a vehicle control in your experiment, which consists of the cell culture

medium with the same final concentration of the solvent (e.g., ethanol) used to prepare the
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working solution.

Visualized Workflows and Logic
Diagram: Handling and Stock Solution Workflow
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Figure 1: Standard Workflow for Handling and Solution Preparation
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Caption: Figure 1: Standard Workflow for Handling and Solution Preparation
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Diagram: Key Factors for Compound Stability

Figure 2: Factors Influencing Long-Term Stability
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Caption: Figure 2: Factors Influencing Long-Term Stability

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1252166#recommended-handling-and-storage-of-
solid-1-2-3-trinervonoyl-glycerol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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